Ethyl 2-(1-naphthylamino)propionate

• Molecular Formula: C15H17NO2
• Molecular Weight: 243.30 g/mol
• IUPAC Name: ethyl 2-(naphthalen-1-ylamino)propanoate
• InChI: InChI=1S/C15H17NO2/c1-3-18-15(17)11(2)16-14-10-6-8-12-7-4-5-9-13(12)14/h4-11,16H,3H2,1-2H3
• InChI Key: ZFUFPVUXXQFSEN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)NC1=CC=CC2=CC=CC=C21

Description

Ethyl 2-(1-naphthylamino)propionate is a useful research compound. Its molecular formula is C15H17NO2 and its molecular weight is 243.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-aminonaphthalene (1.43 g, 10 mmol) and triethylamine (1.5 mL, 10.8 mmol) in dimethylformamide (3.0 mL) at room temperature under nitrogen was added ethyl 2-bromopropionate (1.4 mL, 10.8 mmol). After stirring at 60° C. (bath temperature) 18 hrs, the mixture was partitioned between EtOAc-water. The organic phase was washed with water, 5% KHSO4, saturated NaHCO3 and saturated NaCl solutions, dried over anhydrous Na2SO4 and evaporated to a brown oil. Purification of the crude product by flash chromatography on silica gel eluting with Et2O-hexane (5:95) to give ethyl 2-(1-naphthylamino)propionate (1.726 g, 73%) as a white crystalline solid after trituration with cold hexane. TLC(Et2O-hexane; 2:3) Rf=0.43.